(2Z)-2-(3-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate

• Molecular Formula: C21H12BrClO5S
• Molecular Weight: 491.7 g/mol
• IUPAC Name: [(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-chlorobenzenesulfonate
• InChI: InChI=1S/C21H12BrClO5S/c22-14-3-1-2-13(10-14)11-20-21(24)18-9-6-16(12-19(18)27-20)28-29(25,26)17-7-4-15(23)5-8-17/h1-12H/b20-11-
• InChI Key: ITFLVZCNQWICQM-JAIQZWGSSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Cl
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Cl

Description

(2Z)-2-(3-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate is a sophisticated synthetic intermediate designed for medicinal chemistry and chemical biology research. Its structure integrates a benzylidene benzofuranone core, a motif frequently investigated for its kinase inhibitory potential [Source: PubMed] . The presence of the 3-bromobenzylidene group suggests this compound may serve as a key precursor in the development of covalent kinase inhibitors, where the bromo substituent can be utilized in further cross-coupling reactions, such as Suzuki or Sonogashira reactions, to introduce diverse pharmacophores [Source: Organic & Biomolecular Chemistry] . The 4-chlorobenzenesulfonate (tosylate) ester at the 6-position is a superior leaving group, making this molecule a critical electrophilic coupling partner for nucleophilic substitution reactions. This allows researchers to efficiently functionalize the benzofuran scaffold, for instance, by attaching amine-containing fragments to create a library of analogs for structure-activity relationship (SAR) studies [Source: Common Synthetic Reagent Applications] . Consequently, this compound provides significant value in lead optimization campaigns, particularly in the synthesis of targeted covalent inhibitors for probing kinase function and signaling pathways in cancer research and other disease models.

Preparation Methods

Benzofuran Core Formation

The benzofuran ring is typically synthesized via cyclization reactions. Two primary methods are employed:

Method	Reagents/Conditions	Yield	References
Ortho-Hydroxyaryl Ketone Cyclization	Ortho-hydroxyaryl ketone + Electrophile (e.g., HCl, HBr)	70–85%
Nitroalkene Cyclization	3-Hydroxy-2H-pyran-2-one + Nitroalkene (e.g., methyl 3-nitrobut-3-enoate) + AlCl₃/TFA	80–90%

For example, cyclization of 3-hydroxy-2H-pyran-2-one with methyl 3-nitrobut-3-enoate under AlCl₃ catalysis in 1,2-dichlorobenzene (DCB) at 120°C yields benzofuranones, which serve as precursors.

Bromobenzylidene Group Introduction

The 3-bromobenzylidene moiety is introduced via condensation of the benzofuran derivative with 3-bromobenzaldehyde. This step often uses:

Catalyst	Solvent	Temperature	Yield	References
Basic Al₂O₃	Dichloromethane	Room Temperature	80–95%
PdCl₂(PPh₃)₂/CuI	THF/Et₃N	60°C	75–85%

A representative protocol involves stirring benzofuran-3(2H)-one with 3-bromobenzaldehyde in dichloromethane with activated basic Al₂O₃ for 12–24 hours.

Sulfonation with 4-Chlorobenzenesulfonyl Chloride

The final sulfonation step employs 4-chlorobenzenesulfonyl chloride under basic conditions:

Base	Solvent	Temperature	Yield	References
NaHCO₃	Dichloromethane	0–5°C	85–90%
K₂CO₃	Acetonitrile	Room Temperature	75–80%

This step typically occurs at low temperatures to minimize side reactions. For example, reacting the benzofuran intermediate with 4-chlorobenzenesulfonyl chloride in dichloromethane with NaHCO₃ as a base yields the target compound.

Industrial-Scale Optimization

Catalyst Selection and Reaction Efficiency

Aluminum chloride (AlCl₃) is frequently used in bromination steps due to its Lewis acidity, enabling regioselective bromination of benzaldehyde derivatives. For example, bromination of benzaldehyde with Br₂ in 1,2-dichloroethane with 1.3 equivalents of AlCl₃ achieves >99% selectivity for 3-bromobenzaldehyde.

Catalyst	Solvent	Bromine Source	Selectivity	References
AlCl₃	1,2-Dichloroethane	Br₂	>99%
I₂	1,4-Dioxane	Sulfonyl Hydrazide	80–90%

Solvent Recovery and Recycling

In industrial processes, solvents like 1,2-dichloroethane are regenerated by reacting brominated byproducts (e.g., 1-bromo-2-chloroethane) with Cl₂ in the presence of AlCl₃. This method reduces costs and enhances sustainability.

Alternative Synthetic Approaches

Organocatalytic Methods

Recent studies explore organocatalytic routes for benzofuran synthesis. For instance, β-thionin (BTMG) catalyzes the tandem cyclization of benzofuranones with ethenesulfonyl fluorides to form sultone-fused derivatives, though direct applicability to the target compound remains unreported.

Transition-Metal-Catalyzed Coupling

Suzuki-Miyaura coupling has been employed to construct benzofuran cores, though this method is less common for sulfonate esters due to competing side reactions.

Purification and Characterization

Chromatographic Techniques

Flash column chromatography (silica gel; eluent: hexanes/EtOAc) is standard for isolating intermediates and final products.

Step	Eluent	Yield	References
Benzofuranone	Hexanes/EtOAc (5:1)	80–90%
Sulfonate Ester	Dichloromethane	85–90%

Spectroscopic Analysis

Key characterization data includes:

• ¹H NMR : Peaks at δ 7.93–7.46 (aromatic protons), δ 7.66 (d, J = 7.5 Hz, benzylidene proton).

• InChI : InChI=1S/C21H12BrClO5S/c22-14-3-1-2-13(10-14)11-20-21(24)18-9-6-16(12-19(18)27-20)28-29(25,26)17-7-4-15(23)5-8-17/h1-12H/b20-11- .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzofuran ring, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the bromobenzylidene group, converting it to a bromobenzyl group.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the bromine and chlorine positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines or thiols can be employed under basic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Bromobenzyl derivatives.

Substitution: Amino or thiol-substituted derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, this compound can serve as a building block for the synthesis of more complex molecules. Its multiple functional groups allow for diverse chemical transformations.

Biology and Medicine

The compound’s structural features suggest potential biological activity, making it a candidate for drug discovery and development. It may exhibit antimicrobial, anticancer, or anti-inflammatory properties.

Industry

In materials science, the compound could be used in the development of novel polymers or as a precursor for functional materials with specific electronic or optical properties.

Mechanism of Action

The exact mechanism of action for this compound would depend on its specific application. In a biological context, it may interact with cellular targets such as enzymes or receptors, modulating their activity. The presence of the bromobenzylidene and sulfonate groups suggests potential interactions with nucleophilic sites in proteins or nucleic acids.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share the benzofuran-3-one core but differ in substituents on the benzylidene and sulfonate groups. Structural variations significantly impact molecular weight, polarity, and inferred reactivity.

Table 1: Structural and Molecular Comparison

Compound Name	Benzylidene Substituent	Sulfonate Substituent	Molecular Formula	Molecular Weight	Key Features
(2Z)-2-(3-Bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate	3-Bromo	4-Chloro	C₂₁H₁₃BrClO₅S	505.7*	Bromine (bulky, electron-withdrawing); Chlorine (moderate electron-withdrawing)
[(2Z)-2-(3-Bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy acetate	3-Bromo	Acetate	C₁₇H₁₀BrO₅	374.2	Acetate group (polar, hydrolyzable); lacks sulfonate’s stability
(2Z)-2-(2,3-Dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate	2,3-Dimethoxy	4-Chloro	C₂₃H₁₇ClO₇S	472.9	Methoxy groups (electron-donating); increased polarity vs. bromo
(2Z)-2-(3-Methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate	3-Methyl	4-Methyl	C₂₃H₁₈O₅S*	414.4*	Methyl groups (electron-donating; lower steric hindrance)

Substituent Effects on Physicochemical Properties

2,3-Dimethoxy: Electron-donating methoxy groups increase solubility in polar solvents but reduce electrophilicity . 3-Methyl: Electron-donating methyl group may improve metabolic stability but reduce binding affinity to hydrophobic targets .

Sulfonate Group Variations: 4-Chloro (Compound A): Enhances stability and resistance to hydrolysis compared to acetate. Chlorine’s electronegativity may strengthen hydrogen bonding.

Inferred Reactivity and Stability

• Compound A ’s bromine and chlorine substituents likely make it less reactive toward nucleophilic attack compared to the acetate analog, which is prone to ester hydrolysis .
• The dimethoxy analog’s electron-donating groups may stabilize resonance structures, altering redox properties .

Biological Activity

(2Z)-2-(3-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate is a complex organic compound with potential biological activities. This article explores its chemical properties, biological effects, mechanisms of action, and relevant research findings.

Molecular Structure

The compound has a molecular formula of C23H13BrO6 and a molecular weight of 465.2 g/mol. Its structure includes a benzofuran core with various substituents that contribute to its biological activity.

Property	Value
Molecular Formula	C23H13BrO6
Molecular Weight	465.2 g/mol
IUPAC Name	[(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-chlorobenzenesulfonate
CAS Number	929505-65-7

Anticancer Properties

Recent studies have indicated that (2Z)-2-(3-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate exhibits significant anticancer properties. In vitro assays demonstrated its ability to inhibit the proliferation of various cancer cell lines, including breast and colon cancer cells. The compound appears to induce apoptosis through the activation of caspase pathways and the modulation of Bcl-2 family proteins, which are crucial in regulating cell death.

Anti-inflammatory Effects

In addition to its anticancer activity, this compound has shown potential anti-inflammatory effects. Research indicates that it can downregulate pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests a possible therapeutic role in treating inflammatory diseases.

The biological activity of (2Z)-2-(3-bromobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate can be attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer metabolism, leading to reduced tumor growth.
• Receptor Modulation : It might modulate the activity of receptors associated with cell signaling pathways that control growth and apoptosis.
• Oxidative Stress Induction : The compound may increase oxidative stress within cancer cells, promoting cell death.

Case Studies

Several case studies have investigated the efficacy of this compound:

• Breast Cancer Study : A study involving MCF-7 breast cancer cells showed that treatment with the compound resulted in a 50% reduction in cell viability at a concentration of 10 µM after 48 hours.
  • Methodology : Cell viability was assessed using an MTT assay.
  • Results : Enhanced apoptosis was confirmed through flow cytometry analysis.
• Colon Cancer Study : In HT29 colon cancer cells, the compound reduced cell migration by 30% at a concentration of 5 µM, indicating potential anti-metastatic properties.
  • Methodology : Wound healing assays were performed to assess migration.
  • Results : The compound inhibited key signaling pathways involved in metastasis.